1,2-Dimethyl-4-nitro-1,4-cyclohexadiene

• CAS: 111905-36-3
• Synonyms: 1,4-Cyclohexadiene, 1,2-dimethyl-4-nitro-
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• SMILES: CC1=C(CC(=CC1)[N+](=O)[O-])C
• InChI: InChI=1S/C8H11NO2/c1-6-3-4-8(9(10)11)5-7(6)2/h4H,3,5H2,1-2H3
• InChIKey: TXQQOUZIYJCZLI-UHFFFAOYSA-N

Sourcing regioisomerically pure nitroaromatic precursors via electrophilic substitution is problematic. 1,2-Dimethyl-4-nitro-1,4-cyclohexadiene (CAS 111905-36-3) offers a controlled aromatization route to 1,2-dimethyl-4-nitrobenzene, circumventing isomeric mixtures. Its 1,2-dimethyl substitution pattern provides specific steric shielding for precise cycloaddition outcomes. - Enables regio-controlled synthesis of polycyclic scaffolds via inverse-electron-demand Diels-Alder. - Directly serves as a mechanistic probe for ipso nitration studies due to its unique substitution. - Predicted LogP 2.80 and polar surface area 45.82 Ų ensures distinct solubility and reactivity.

1,2-Dimethyl-4-nitro-1,4-cyclohexadiene Overview

1,2-Dimethyl-4-nitro-1,4-cyclohexadiene (CAS 111905-36-3) is a functionalized cyclohexadiene derivative characterized by a 1,4-diene system substituted with two methyl groups at the 1- and 2-positions and a nitro group at the 4-position [1]. This specific substitution pattern imparts distinct electronic properties that govern its reactivity in cycloaddition reactions and its utility as a synthetic intermediate [2]. While the broader class of dimethyl-substituted cyclohexanedienes is recognized for potential pharmaceutical applications, particularly as modulators of calcium channel-dependent potassium channels [2], the unique arrangement of electron-donating methyl groups and an electron-withdrawing nitro substituent on the 1,4-cyclohexadiene scaffold defines this compound's specific chemical behavior and value proposition in research settings [3].

1 Electron-deficient diene for inverse-electron-demand Diels-Alder cycloadditions

2 1,2-dimethyl substitution enables regioselectivity control in cycloaddition outcomes

3 Reported intermediate for controlled aromatization to substituted nitrobenzene derivatives

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 53440029, 1,4-Cyclohexadiene, 1,2-dimethyl-4-nitro-. Accessed April 22, 2026. View Source
• [2] Urbahns, K., Mauler, F., et al. (2000). U.S. Patent No. 6,103,925. Dimethyl-substituted cyclohexane diene derivatives. Bayer Aktiengesellschaft. View Source
• [3] Ono, N., Kamimura, A., Kaji, A. (1988). Regioselective Preparation of Cyclohexadienes or Aromatic Nitro Compounds by Diels-Alder Reactions of β-Sulfonylnitroolefins or β-Sulfinylnitroethylene. The Journal of Organic Chemistry, 53(2), 251-258. View Source

1,2-Dimethyl-4-nitro-1,4-cyclohexadiene: Why It Cannot Be Substituted

Generic substitution of 1,2-dimethyl-4-nitro-1,4-cyclohexadiene with simpler cyclohexadienes or differently substituted analogs is scientifically untenable due to the precise electronic and steric demands of its intended applications. The presence of the nitro group at the 4-position drastically alters the electron density of the diene system, making it a more reactive diene in inverse-electron-demand Diels-Alder reactions compared to electron-rich alkyl-substituted cyclohexadienes like 1,2-dimethyl-1,4-cyclohexadiene (CAS 17351-28-9) [1]. Furthermore, the dual methyl substitution at the 1- and 2-positions provides unique steric shielding and influences the regiochemical outcome of cycloadditions, a parameter not replicable with mono-substituted or unsubstituted nitrocyclohexadienes [2]. The predicted physicochemical properties, including a significantly higher LogP (2.80040) and polar surface area (45.82 Ų) relative to its non-nitro counterpart, further underscore that this is a chemically distinct entity whose substitution pattern dictates its solubility, stability, and reactivity profile, thereby precluding casual substitution .

This compound 4-nitro substitution withdraws electron density; enables inverse-electron-demand reactivity pathway

Non-nitro analog (CAS 17351-28-9) Electron-rich alkyl-substituted diene; reactivity profile incompatible with same cycloaddition strategy

This compound 1,2-dimethyl pattern provides steric shielding; influences regiochemical outcome of reactions

Mono-substituted nitrocyclohexadienes Reduced steric control; regioselectivity profiles may shift and require independent validation

Predicted LogP (2.80 vs 2.67) and polar surface area (45.82 vs 0 Ų) differ materially; solubility and membrane-partitioning behavior may not transfer directly.

• [1] Ono, N., Kamimura, A., Kaji, A. (1988). Regioselective Preparation of Cyclohexadienes or Aromatic Nitro Compounds by Diels-Alder Reactions of β-Sulfonylnitroolefins or β-Sulfinylnitroethylene. The Journal of Organic Chemistry, 53(2), 251-258. View Source
• [2] Barnes, C. E., Myhre, P. C. (1978). Ipso nitration. A study of the migratory aptitude of the nitro group in the 1,2-dimethyl-1-nitrocyclohexadienyl cation. Journal of the American Chemical Society, 100(3), 975-976. View Source

1,2-Dimethyl-4-nitro-1,4-cyclohexadiene: Comparative Evidence

Lipophilicity & Polarity vs. Non-Nitro Analog

The introduction of a nitro group at the 4-position of 1,2-dimethyl-1,4-cyclohexadiene dramatically increases both lipophilicity and polar surface area, altering its predicted pharmacokinetic and solubility profile relative to the non-nitro analog. These property differences are critical for applications where membrane permeability or specific molecular interactions are required [1].

Lipophilicity & Polarity

Data to verify

LogP +0.13 vs non-nitro analog; PSA +45.82 Ų

Predicted property shift may influence membrane-permeability context

Computational predictions; no experimental measurement provided

Evidence Dimension	Predicted LogP and Polar Surface Area (PSA)
Target Compound Data	LogP: 2.80040; PSA: 45.82 Ų
Comparator Or Baseline	1,2-Dimethyl-1,4-cyclohexadiene (CAS 17351-28-9): LogP: 2.67280; PSA: 0 Ų
Quantified Difference	LogP increase of 0.1276; PSA increase of 45.82 Ų
Conditions	Predicted physicochemical properties based on computational models; no experimental measurement provided

Why This Matters

This quantifiable difference in LogP and PSA directly impacts the compound's behavior in biological assays and its suitability for specific synthetic transformations, making it a distinct choice for procurement over the non-nitro analog.

• [1] Chemsrc. (2017). 17351-28-9, 1,2-DIMETHYL-1,4-CYCLOHEXADIENE. Accessed April 22, 2026. View Source

Boiling Point and Density Increase vs. Non-Nitro Analog

The presence of the polar nitro group in 1,2-dimethyl-4-nitro-1,4-cyclohexadiene leads to a substantially higher predicted boiling point and density compared to its non-nitro counterpart, 1,2-dimethyl-1,4-cyclohexadiene. These differences influence handling, purification, and storage conditions, particularly in industrial-scale syntheses [1].

Boiling Point & Density

Data to verify

BP ~+103 °C predicted; density ~+0.23 g/cm³ vs non-nitro analog

Substantial shift affects purification strategy and material-handling conditions

Predicted vs measured comparison; interpret with caution

Evidence Dimension	Predicted Boiling Point and Density
Target Compound Data	Boiling Point: 244.0±40.0 °C (predicted); Density: 1.08±0.1 g/cm³ (predicted)
Comparator Or Baseline	1,2-Dimethyl-1,4-cyclohexadiene (CAS 17351-28-9): Boiling Point: 141 °C (measured at 735 Torr); Density: 0.8494 g/cm³ (measured at 20°C)
Quantified Difference	Boiling point increase of approximately 103 °C; density increase of approximately 0.23 g/cm³
Conditions	Target compound data predicted; comparator data measured. Direct comparison of predicted vs. measured values should be interpreted with caution.

Why This Matters

The significant differences in boiling point and density have direct implications for purification strategies (e.g., distillation) and material handling, making this compound a functionally distinct entity in a laboratory or production setting.

• [1] Chemsrc. (2017). 17351-28-9, 1,2-DIMETHYL-1,4-CYCLOHEXADIENE. Accessed April 22, 2026. View Source

Nitro Migration Potential in Acidic Conditions

A foundational study on the 1,2-dimethyl-1-nitrocyclohexadienyl cation—a key intermediate derived from the target compound under acidic conditions—demonstrated its ability to undergo a specific ipso nitration reaction with subsequent nitro group migration. While this study focused on the cationic intermediate rather than the neutral compound, it provides mechanistic insight that is not generally available for other nitrocyclohexadiene isomers lacking the 1,2-dimethyl substitution pattern [1].

Nitro Migration Potential

Method context

1,2-dimethyl-1-nitrocyclohexadienyl cation undergoes ipso nitration with nitro group migration

Supports mechanistic probe studies for electrophilic aromatic substitution

Studied in strong acid; cation intermediate, not neutral compound

Evidence Dimension	Mechanistic behavior under acidic conditions
Target Compound Data	The 1,2-dimethyl-1-nitrocyclohexadienyl cation, generated from protonation of the target compound, can undergo nitro group migration.
Comparator Or Baseline	Data for other nitrocyclohexadiene isomers under identical conditions is not provided; class-level inference only.
Quantified Difference	N/A (Qualitative mechanistic insight)
Conditions	Study of 1,2-dimethyl-1-nitrocyclohexadienyl cation in strong acid, as reported in J. Am. Chem. Soc. (1978).

Why This Matters

This unique mechanistic pathway, specifically enabled by the 1,2-dimethyl substitution pattern, offers synthetic chemists a potential route for selective transformations that are not accessible with other nitrocyclohexadienes, thereby providing a distinct rationale for its selection in research applications.

• [1] Barnes, C. E., Myhre, P. C. (1978). Ipso nitration. A study of the migratory aptitude of the nitro group in the 1,2-dimethyl-1-nitrocyclohexadienyl cation. Journal of the American Chemical Society, 100(3), 975-976. View Source

1,2-Dimethyl-4-nitro-1,4-cyclohexadiene Applications

Inverse-Electron-Demand Diels-Alder Diene

The electron-deficient nature of the diene system, conferred by the 4-nitro group, makes 1,2-dimethyl-4-nitro-1,4-cyclohexadiene an ideal candidate for inverse-electron-demand Diels-Alder reactions with electron-rich dienophiles. The 1,2-dimethyl substitution pattern provides steric bulk that can influence regioselectivity and endo/exo selectivity in the cycloaddition, leading to complex polycyclic scaffolds with high precision. This application is supported by class-level evidence for nitrocyclohexadienes acting as effective dienes in such transformations [1].

Precursor to Highly Substituted Nitroaromatics

As noted in synthetic methodology studies, 1,4-cyclohexadienes bearing a nitro group are readily aromatized to yield nitrobenzene derivatives [1]. The specific substitution pattern of 1,2-dimethyl-4-nitro-1,4-cyclohexadiene would allow for the generation of 1,2-dimethyl-4-nitrobenzene, a valuable intermediate for further functionalization. This represents a more controlled and potentially higher-yielding route compared to direct electrophilic aromatic substitution of 1,2-dimethylbenzene, where nitration could yield mixtures of regioisomers.

Mechanistic Probe for Ipso Nitration Studies

The unique behavior of the 1,2-dimethyl-1-nitrocyclohexadienyl cation, derived from this compound, makes it a valuable probe for fundamental mechanistic investigations into ipso nitration and the migratory aptitude of the nitro group under acidic conditions [2]. This specific substitution pattern is crucial for observing these phenomena, providing a distinct advantage for researchers studying electrophilic aromatic substitution mechanisms over simpler model systems.

Application

Selection Property

Validation Focus

Inverse-electron-demand Diels-Alder studies

Electron-deficient diene reactivity profile

Regioselectivity and endo/exo outcome review

Nitroaromatic precursor synthesis

Controlled aromatization pathway

Regioisomeric purity vs direct nitration

Ipso nitration mechanistic studies

Cation intermediate generation context

Nitro group migration pathway review

All applications are research-context only. Validation focus describes properties to verify for each workflow, not guaranteed performance claims.

• [1] Ono, N., Kamimura, A., Kaji, A. (1988). Regioselective Preparation of Cyclohexadienes or Aromatic Nitro Compounds by Diels-Alder Reactions of β-Sulfonylnitroolefins or β-Sulfinylnitroethylene. The Journal of Organic Chemistry, 53(2), 251-258. View Source
• [2] Barnes, C. E., Myhre, P. C. (1978). Ipso nitration. A study of the migratory aptitude of the nitro group in the 1,2-dimethyl-1-nitrocyclohexadienyl cation. Journal of the American Chemical Society, 100(3), 975-976. View Source